Cas no 2121513-61-7 (5-Bromo-2,6-dimethoxypyridine-3-boronic acid)

• Product Name: 5-Bromo-2,6-dimethoxypyridine-3-boronic acid
• CAS No: 2121513-61-7
• MF: C₇H₉BBrNO₄
• MW: 261.865661382675
• MDL: MFCD29088183
• CID: 5074331
• Update Time: 2026-03-01

5-Bromo-2,6-dimethoxypyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,6-dimethoxypyridine-3-boronic acid

• MDL： MFCD29088183
• Inchi： 1S/C7H9BBrNO4/c1-13-6-4(8(11)12)3-5(9)7(10-6)14-2/h3,11-12H,1-2H3
• InChI Key： BAPPWLUIGVTUOP-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(B(O)O)=C1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 71.8

Additional information on 5-Bromo-2,6-dimethoxypyridine-3-boronic acid

Introduction to 5-Bromo-2,6-dimethoxypyridine-3-boronic acid (CAS No. 2121513-61-7)

5-Bromo-2,6-dimethoxypyridine-3-boronic acid is a highly versatile and significant compound in the field of pharmaceutical and chemical synthesis. As a key intermediate, it plays a crucial role in the development of various bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry. The compound's unique structural features, including the presence of a boronic acid moiety and halogen substituents, make it an invaluable tool for cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

The CAS No. 2121513-61-7 uniquely identifies this compound within the global chemical database, ensuring precise classification and reference. This numerical identifier is essential for researchers to locate, verify, and utilize the compound in their experiments with confidence. The 5-Bromo-2,6-dimethoxypyridine-3-boronic acid structure consists of a pyridine ring substituted with bromine at the 5-position and methoxy groups at the 2- and 6-positions, further enhanced by a boronic acid functional group at the 3-position. This configuration imparts reactivity that is highly conducive to further functionalization.

In recent years, there has been growing interest in 5-Bromo-2,6-dimethoxypyridine-3-boronic acid due to its applications in synthesizing novel therapeutic agents. The boronic acid group facilitates its participation in palladium-catalyzed cross-coupling reactions, enabling the construction of carbon-carbon bonds that are pivotal in drug molecule design. For instance, researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

One of the most compelling aspects of 5-Bromo-2,6-dimethoxypyridine-3-boronic acid is its utility in generating libraries of compounds for high-throughput screening. The bromine substituent allows for further modifications via palladium-catalyzed reactions, while the methoxy groups can be selectively altered to explore different pharmacophoric elements. This flexibility makes it an ideal candidate for medicinal chemists seeking to optimize lead compounds.

Recent studies have highlighted the role of 5-Bromo-2,6-dimethoxypyridine-3-boronic acid in developing kinase inhibitors, which are critical in oncology research. By serving as a precursor for constructing heterocyclic scaffolds, this compound has enabled the synthesis of molecules that disrupt aberrant signaling pathways in cancer cells. The precision offered by its reactivity ensures that researchers can fine-tune molecular structures to achieve desired pharmacological effects.

The synthesis of 5-Bromo-2,6-dimethoxypyridine-3-boronic acid typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as flow chemistry have been employed to improve yield and purity while reducing environmental impact. These innovations underscore the compound's importance not only as a building block but also as a testament to evolving synthetic strategies in industrial chemistry.

From a commercial perspective, 5-Bromo-2,6-dimethoxypyridine-3-boronic acid is supplied by specialized chemical manufacturers who adhere to stringent quality control measures. Its availability ensures that academic and industrial researchers can conduct experiments without delays, fostering rapid advancements in drug discovery. The compound's stability under various storage conditions further enhances its practicality for long-term projects.

The future prospects of 5-Bromo-2,6-dimethoxypyridine-3-boronic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. Its adaptability allows it to be incorporated into diverse molecular frameworks, making it a cornerstone of modern medicinal chemistry. As synthetic methodologies continue to advance, this compound will likely remain at the forefront of innovative drug development.

In conclusion,5-Bromo-2,6-dimethoxypyridine-3-boronic acid (CAS No. 2121513-61-7) is an indispensable tool for chemists and pharmacologists working on next-generation therapeutics. Its unique reactivity and structural features enable the construction of complex molecules with high precision, driving progress across multiple disciplines within pharmaceutical science. As research continues to uncover new applications for this versatile intermediate，its significance is poised to grow even further.